Cas no 1005651-99-9 (5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1005651-99-9
• MF: C₁₂H₁₇N₅OS
• MW: 279.361280202866
• MDL: MFCD04967143
• CID: 3058869
• PubChem ID: 17021385
• Update Time: 2025-06-15

5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-((5-Methyl-1H-pyrazol-1-yl)methyl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1, 2,4-triazole-3-thiol
• 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• BBL038414
• 5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 5-(5-Methyl-pyrazol-1-ylmethyl)-4-(tetrahydrofuran -2-ylmethyl)-4H-[1,2,4]triazole-3-thiol
• 5-[(5-METHYL-1H-PYRAZOL-1-YL)METHYL]-4-(TETRAHYDRO-2-FURANYLMETHYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• CS-0282019
• 5-[(5-methylpyrazol-1-yl)methyl]-4-(oxolan-2-ylmethyl)-2H-1,2,4-triazole-3-thione
• 3-[(5-methylpyrazol-1-yl)methyl]-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• EN300-228507
• STK306354
• 5-(5-methyl-pyrazol-1-ylmethyl)-4-(tetrahydrofuran-2-ylmethyl)-4h-[1,2,4]triazole-3-thiol
• 5-((5-Methyl-1H-pyrazol-1-yl)methyl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• 5-(5-methyl-pyrazol-1-ylmethyl)-4-(tetrahydro-furan-2-ylmethyl)-4h-[1,2,4]triazole-3-thiol
• AKOS000308316
• 1005651-99-9

• MDL： MFCD04967143
• Inchi： 1S/C12H17N5OS/c1-9-4-5-13-17(9)8-11-14-15-12(19)16(11)7-10-3-2-6-18-10/h4-5,10H,2-3,6-8H2,1H3,(H,15,19)
• InChI Key： XMXDCGWZFFRMEY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(C)=CC=N2)N1CC1CCCO1

Computed Properties

• Exact Mass: 279.11538136Da
• Monoisotopic Mass: 279.11538136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1005651-99-9)

5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound, identified by its CAS number 1005651-99-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a pyrazole moiety, an oxolan ring, and a triazole core, makes this molecule a versatile scaffold for drug discovery and development.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 5-methyl substituent on the pyrazole ring enhances its binding affinity and stability, making it an attractive component in the design of novel therapeutic agents. The methyl group at the 1-position of the pyrazole ring further contributes to the compound's structural diversity and functional potential.

The triazole core is another critical feature of this compound, contributing to its stability and bioavailability. The 4H-1,2,4-triazole scaffold is known for its ability to modulate various biological pathways, including inflammation and oxidative stress. The 3-thiol group on the triazole ring adds another layer of complexity, enabling interactions with thiols in biological systems. Thiols are important biomolecules that play a role in redox signaling and enzyme function, making this compound a potential candidate for therapeutic applications.

The oxolan ring, also known as an ethylene oxide derivative, introduces flexibility and conformational diversity to the molecule. This structural element can influence the compound's solubility and bioavailability, which are critical factors in drug development. The presence of both an oxolan and a pyrazole moiety suggests that this compound may exhibit dual-targeting capabilities, interacting with multiple biological pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol with target proteins. These studies have revealed that the compound can effectively bind to enzymes involved in metabolic pathways and signal transduction. For instance, preliminary docking studies suggest that the pyrazole and triazole moieties can interact with active sites of kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

In addition to its potential as a standalone therapeutic agent, this compound has been explored as a lead structure for derivative development. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its pharmacological properties. For example, replacing the 3-thiol group with other sulfur-containing functionalities could improve its stability under physiological conditions while maintaining or increasing its biological activity.

The synthesis of 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(oxolan-2-yl)methyl-4H-1,2,4-triazole-3-thiol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic cores efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

Biological evaluation of this compound has shown promising results in preclinical studies. In vitro assays have demonstrated that it exhibits inhibitory activity against several enzymes relevant to human health conditions such as cancer and neurodegenerative diseases. The mechanism of action appears to involve modulation of key signaling pathways that regulate cell proliferation and survival. Further investigation is warranted to fully elucidate these mechanisms and explore potential therapeutic applications.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. Studies on the absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles of this compound are ongoing. Initial data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability in vitro. However, further optimization may be necessary to improve its pharmacokinetic properties for clinical translation.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the process by enabling high-throughput virtual screening and rapid identification of lead compounds. AI-driven platforms have been used to predict the binding affinity of this compound against various biological targets based on its structure alone. These predictions have guided experimental efforts toward optimizing its pharmacological properties.

Future research directions include exploring the synthesis of analogs of 5-(5-methyl-1H-pyrazol-1-ylmethyl)-4-(oxolan--2--ylmethyl)-4H--1--2--4-triazole--3--thiol with modified functional groups or different heterocyclic cores. Additionally, investigating its potential as an inhibitor or modulator of specific disease-relevant pathways will be crucial for advancing its therapeutic applications.

In conclusion,5-(5-methyl--1H-pyrazol--1--yl)methyl--4-(oxolan--2--yl)methyl--4H--1,,2,,4-triazole--3--thiol(CAS No.--1005651----99----9)is acompoundwithsignificantpharmacologicalpotentialdue tobifunctionalmoietiesandstructuraldiversity.Incorporatingthismoleculeintotherapeuticdevelopmentcouldleadto novel treatments for various human health conditions.Prospectiveresearchwillbeessentialtoproveitsbiologicalactivityandoptimizeitspharmacokineticpropertiesforclinicaltranslation.